Cas no 2138508-14-0 (4-chloro-2-(pyrrolidin-1-yl)pyridine-3-carboxylic acid)

• Product Name: 4-chloro-2-(pyrrolidin-1-yl)pyridine-3-carboxylic acid
• CAS No: 2138508-14-0
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 6326339
• PubChem ID: 165485415
• Update Time: 2025-05-21

4-chloro-2-(pyrrolidin-1-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(pyrrolidin-1-yl)pyridine-3-carboxylic acid
• EN300-1122833
• 2138508-14-0

• Inchi： 1S/C10H11ClN2O2/c11-7-3-4-12-9(8(7)10(14)15)13-5-1-2-6-13/h3-4H,1-2,5-6H2,(H,14,15)
• InChI Key： RJGOBPUPQBVNLA-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(=O)O)N1CCCC1

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.4Ų

Additional information on 4-chloro-2-(pyrrolidin-1-yl)pyridine-3-carboxylic acid

Comprehensive Overview of 4-chloro-2-(pyrrolidin-1-yl)pyridine-3-carboxylic acid (CAS No. 2138508-14-0)

4-chloro-2-(pyrrolidin-1-yl)pyridine-3-carboxylic acid (CAS No. 2138508-14-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a pyridine core substituted with a chloro group, a pyrrolidine ring, and a carboxylic acid functionality, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its unique structural properties.

The compound’s CAS number 2138508-14-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 4-chloro-2-(pyrrolidin-1-yl)pyridine-3-carboxylic acid, highlights its functional groups, which are pivotal for its reactivity and applications. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such intermediates, as they align with the demand for sustainable and efficient synthetic routes. Searches for "pyridine derivatives in medicinal chemistry" or "pyrrolidine-based scaffolds" often lead to discussions involving this compound.

From a synthetic perspective, 4-chloro-2-(pyrrolidin-1-yl)pyridine-3-carboxylic acid is valued for its role in constructing N-heterocycles, a class of compounds prevalent in FDA-approved drugs. Its carboxylic acid moiety enables facile derivatization, while the chloro substituent offers a handle for further functionalization via cross-coupling reactions. These attributes make it a hotspot for queries like "how to modify pyridine carboxylic acids" or "applications of pyrrolidine in drug design." Notably, its stability under ambient conditions adds to its practicality in industrial settings.

In the context of pharmaceutical innovation, this compound has been explored for its potential in targeting enzyme inhibition and receptor modulation. The pyrrolidine ring, a common pharmacophore, contributes to enhanced bioavailability and binding affinity, topics frequently searched in drug development forums. Additionally, its chloropyridine segment is associated with antimicrobial and anti-inflammatory properties, aligning with trending searches for "new antibiotic scaffolds" and "anti-inflammatory heterocycles."

Environmental and safety considerations are also paramount. While CAS 2138508-14-0 is not classified as hazardous, its handling requires standard laboratory precautions. Discussions around "safe handling of pyridine derivatives" and "biodegradable heterocycles" reflect growing user concerns about sustainable chemistry. The compound’s compatibility with microwave-assisted synthesis and flow chemistry—two hot topics in process optimization—further boosts its relevance in modern research.

In summary, 4-chloro-2-(pyrrolidin-1-yl)pyridine-3-carboxylic acid (CAS No. 2138508-14-0) exemplifies the intersection of structural diversity and practical utility in organic chemistry. Its applications span drug discovery, agrochemicals, and material science, resonating with frequent searches for "multifunctional heterocyclic compounds" and "high-value chemical intermediates." As research advances, this compound is poised to remain a focal point in innovation-driven industries.